Cas no 59155-84-9 (methyl 2-(2-propynyloxy)benzenecarboxylate)

• Product Name: methyl 2-(2-propynyloxy)benzenecarboxylate
• CAS No: 59155-84-9
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• MDL: MFCD06797370
• CID: 368310
• PubChem ID: 2763317
• Update Time: 2025-05-20

methyl 2-(2-propynyloxy)benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(2-propyn-1-yloxy)-, methyl ester
• Methyl 2-(2-propynyloxy)benzenecarboxylate
• Methyl 2-(prop-2-yn-1-yloxy)benzoate
• methyl 2-prop-2-ynoxybenzoate
• Methyl 2-(prop-2'-ynyloxy)benzoate
• methyl 2-propargyloxybenzoate
• Methyl-o-propargyloxybenzoat
• methylpropynyloxybenzenecarboxylate
• SCHEMBL3307629
• J-521878
• MFCD06797370
• DTXSID80376891
• FT-0679955
• METHYL2-(2-PROPYNYLOXY)BENZENECARBOXYLATE
• Methyl 2-[(prop-2-yn-1-yl)oxy]benzoate
• AKOS005069247
• WYKFWIYGJGNLRD-UHFFFAOYSA-N
• A869258
• 10R-0241
• CS-0319751
• 2-(prop-2-ynyloxy)benzoic acid methyl ester
• C91344
• 59155-84-9
• methyl 2-(2-propynyloxy)benzenecarboxylate

• MDL： MFCD06797370
• Inchi： 1S/C11H10O3/c1-3-8-14-10-7-5-4-6-9(10)11(12)13-2/h1,4-7H,8H2,2H3
• InChI Key： WYKFWIYGJGNLRD-UHFFFAOYSA-N
• SMILES： O(CC#C)C1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 190.06300
• Monoisotopic Mass: 190.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.131
• Boiling Point: 100°/0.3mm
• Flash Point: 118.5°C
• Refractive Index: 1.528
• PSA: 35.53000
• LogP: 1.48520
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

methyl 2-(2-propynyloxy)benzenecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on methyl 2-(2-propynyloxy)benzenecarboxylate

Methyl 2-(2-propynyloxy)benzenecarboxylate: A Comprehensive Overview

Methyl 2-(2-propynyloxy)benzenecarboxylate, with the CAS number 59155-84-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often abbreviated as methyl 2-(2-propynyloxy)benzenecarboxylate, is characterized by its unique structure, which combines a benzenecarboxylate group with a propargyloxy substituent. The benzenecarboxylate moiety contributes to its aromatic stability, while the propargyloxy group introduces reactivity and functional diversity.

Recent studies have highlighted the potential of methyl 2-(2-propynyloxy)benzenecarboxylate in various applications, particularly in the synthesis of advanced materials. For instance, researchers have explored its use as a precursor for the generation of graphene-like carbon nanosheets. The compound's ability to undergo controlled thermal decomposition has been leveraged to produce highly ordered carbon structures with exceptional electronic properties. This development underscores the importance of methyl 2-(2-propynyloxy)benzenecarboxylate in nanotechnology and materials engineering.

In addition to its role in materials science, methyl 2-(2-propynyloxy)benzenecarboxylate has also been investigated for its potential in medicinal chemistry. The compound's structure allows for the formation of bioactive molecules through strategic substitution and functionalization. For example, derivatives of this compound have been studied for their anti-inflammatory and antioxidant properties. These findings suggest that methyl 2-(2-propynyloxy)benzenecarboxylate could serve as a valuable building block in drug discovery efforts.

The synthesis of methyl 2-(2-propynyloxy)benzenecarboxylate typically involves a multi-step process that combines aromatic substitution reactions with propargylation techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These improvements have made the compound more accessible for both academic research and industrial applications.

From an environmental perspective, the ecological impact of methyl 2-(2-propynyloxy)benzenecarboxylate has been a topic of recent concern. Studies have shown that under certain conditions, the compound can degrade into less harmful byproducts. However, further research is needed to fully understand its environmental fate and potential risks. This knowledge will be crucial for developing sustainable practices in its production and use.

In conclusion, methyl 2-(2-propynyloxy)benzenecarboxylate (CAS No. 59155-84-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, materials science, and medicinal chemistry. As research continues to uncover new uses and optimizations for this compound, its role in advancing scientific and technological frontiers will undoubtedly grow.